Cas no 915933-88-9 (8-(2-hydroxyethyl)-1,7-dimethyl-3-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2-hydroxyethyl)-1,7-dimethyl-3-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 915933-88-9
• MF: C₂₀H₂₃N₅O₃
• MW: 381.428323984146
• CID: 6430501
• PubChem ID: 16422693
• Update Time: 2025-11-01

8-(2-hydroxyethyl)-1,7-dimethyl-3-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2-hydroxyethyl)-1,7-dimethyl-3-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• VU0606318-1
• 8-(2-hydroxyethyl)-1,7-dimethyl-3-(3-phenylpropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 915933-88-9
• Z237731776
• UPCMLD0ENAT5820669:001
• 6-(2-hydroxyethyl)-4,7-dimethyl-2-(3-phenylpropyl)purino[7,8-a]imidazole-1,3-dione
• F3234-0231
• AKOS000728946
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(2-hydroxyethyl)-1,7-dimethyl-3-(3-phenylpropyl)-

• Inchi： 1S/C20H23N5O3/c1-14-13-25-16-17(21-19(25)23(14)11-12-26)22(2)20(28)24(18(16)27)10-6-9-15-7-4-3-5-8-15/h3-5,7-8,13,26H,6,9-12H2,1-2H3
• InChI Key： GDXLOYIYQCNTJW-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CCO)C1=NC1=C2C(=O)N(CCCC2=CC=CC=C2)C(=O)N1C

Computed Properties

• Exact Mass: 381.18008961g/mol
• Monoisotopic Mass: 381.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 14.62±0.10(Predicted)

Additional information on 8-(2-hydroxyethyl)-1,7-dimethyl-3-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-(2-hydroxyethyl)-1,7-dimethyl-3-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione and Its Significance in Modern Chemical Biology

8-(2-hydroxyethyl)-1,7-dimethyl-3-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, identified by its CAS number 915933-88-9, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a complex arrangement of nitrogen and oxygen atoms, has garnered attention due to its unique structural properties and potential biological activities. The compound's molecular framework incorporates several key functional groups, including hydroxyl, methyl, and phenyl substituents, which contribute to its diverse chemical reactivity and interaction capabilities with biological targets.

The significance of 8-(2-hydroxyethyl)-1,7-dimethyl-3-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione is underscored by its potential applications in the development of novel therapeutic agents. The imidazopyrimidinone core structure is a privileged scaffold in medicinal chemistry, known for its ability to modulate various biological pathways. Recent studies have highlighted the compound's inhibitory effects on certain enzymes and receptors implicated in inflammatory and metabolic disorders. The presence of the hydroxyethyl moiety enhances solubility and bioavailability, making it a promising candidate for further pharmacological exploration.

In the context of contemporary research, 8-(2-hydroxyethyl)-1,7-dimethyl-3-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione has been investigated for its role in modulating cellular signaling pathways. Preliminary in vitro studies suggest that this compound exhibits potent activity against specific kinases and transcription factors. The dimethyl groups at the 1 and 7 positions contribute to steric hindrance and electronic distribution within the molecule, influencing its binding affinity to target proteins. Additionally, the 3-phenylpropyl side chain introduces hydrophobic interactions that may enhance membrane permeability and target specificity.

The pharmacokinetic profile of 8-(2-hydroxyethyl)-1,7-dimethyl-3-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione is another critical aspect that has been examined. Its structural features suggest a favorable balance between metabolic stability and rapid clearance from the body. This characteristic is essential for developing drugs with optimal therapeutic windows. Furthermore，the compound's potential to cross the blood-brain barrier has been explored，opening avenues for treating central nervous system disorders. The combination of these attributes positions it as a versatile tool for drug discovery.

Advances in computational chemistry have further propelled the study of 8-(2-hydroxyethyl)-1，7-dimethyl-3-(3-phenylpropyl)-1H，2H，3H，4H，8H-imidazo1，2-gpurine-2，4-dione. Molecular docking simulations have been employed to predict its interactions with various biological targets，including protein kinases and ion channels. These simulations have provided valuable insights into the binding modes and affinity of the compound，accelerating the design of derivatives with enhanced efficacy. The integration of machine learning algorithms has also enabled rapid screening of analogs，identifying structures with improved pharmacological profiles.

The synthetic pathways for CAS no 915933-88-9 have been refined to ensure scalability and purity。 Multi-step organic synthesis involving condensation reactions、nucleophilic substitutions、and cyclizations has been optimized to produce the target molecule efficiently。 The use of chiral auxiliaries has allowed for the preparation of enantiomerically pure forms，which is crucial for evaluating stereoselective pharmacological effects。 These synthetic advancements have laid the groundwork for large-scale production and preclinical testing.

Preclinical studies have begun to unravel the therapeutic potential of 8-(2-hydroxyethyl)-1，7-dimethyl-3-(3-phenylpropyl)-1H，2 H ， 3 H ， 4 H ， 8 H -imidazo 1 ， 2 -gpurine - 2 ， 4 -dione in animal models。 Initial findings indicate that it exhibits anti-inflammatory、antioxidant、and anti-proliferative effects without significant toxicity。 These results are particularly promising for conditions such as arthritis、neurodegenerative diseases、and certain types of cancer。 The compound's ability to modulate multiple pathways simultaneously suggests broad therapeutic applicability.

The future direction of research on this compound includes exploring its mechanism of action in greater detail。 Investigating how it interacts with downstream effectors of key signaling pathways will provide a deeper understanding of its therapeutic benefits。 Additionally，the development of prodrugs or formulations that enhance delivery systems could further improve its clinical utility。 Collaborations between academic researchers and pharmaceutical companies are essential to translate these findings into tangible treatments for patients worldwide。